Cas no 1464897-15-1 (1-[2-(1H-imidazol-5-yl)ethyl]piperidine-2,6-dione)

• Product Name: 1-[2-(1H-imidazol-5-yl)ethyl]piperidine-2,6-dione
• CAS No: 1464897-15-1
• MF: C₁₀H₁₃N₃O₂
• MW: 207.229121923447
• CID: 6472697
• Update Time: 2025-06-08

1-[2-(1H-imidazol-5-yl)ethyl]piperidine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 1-[2-(1H-imidazol-5-yl)ethyl]piperidine-2,6-dione
• RSYY(Vorapaxar Sulfatet)-6

• Inchi： 1S/C10H13N3O2/c14-9-2-1-3-10(15)13(9)5-4-8-6-11-7-12-8/h6-7H,1-5H2,(H,11,12)
• InChI Key： DYKZYSKWOHKZMF-UHFFFAOYSA-N
• SMILES： N1(CCC2NC=NC=2)C(=O)CCCC1=O

Additional information on 1-[2-(1H-imidazol-5-yl)ethyl]piperidine-2,6-dione

Introduction to 1-[2-(1H-imidazol-5-yl)ethyl]piperidine-2,6-dione (CAS No. 1464897-15-1)

1-[2-(1H-imidazol-5-yl)ethyl]piperidine-2,6-dione is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural and functional properties. This heterocyclic compound, identified by the CAS number 1464897-15-1, has garnered attention due to its potential applications in medicinal chemistry and drug development. The molecular structure incorporates both piperidine and imidazole moieties, which are well-known for their versatility in forming biologically active scaffolds.

The compound’s name highlights its chemical composition, with the piperidine-2,6-dione moiety suggesting a cyclic amine derivative with diketone functional groups. The presence of the 1H-imidazol-5-yl substituent further enhances its complexity and reactivity, making it a valuable intermediate in synthetic chemistry. This combination of structural features positions 1-[2-(1H-imidazol-5-yl)ethyl]piperidine-2,6-dione as a promising candidate for further exploration in drug discovery.

Recent advancements in pharmaceutical research have demonstrated the importance of heterocyclic compounds in developing novel therapeutics. The imidazole ring, in particular, is widely recognized for its role in various biological processes and has been extensively studied for its pharmacological properties. Compounds containing imidazole derivatives have shown efficacy in treating a range of diseases, including infectious disorders and neurological conditions. The incorporation of such motifs into drug candidates often enhances binding affinity and selectivity towards target enzymes or receptors.

The piperidine scaffold is another critical component of this compound, contributing to its solubility and metabolic stability. Piperidine derivatives are commonly found in approved drugs due to their favorable pharmacokinetic profiles. The diketone functionality within the piperidine ring adds another layer of reactivity, enabling diverse chemical modifications that can fine-tune the biological activity of the molecule. These structural elements collectively make 1-[2-(1H-imidazol-5-yl)ethyl]piperidine-2,6-dione a versatile building block for medicinal chemists.

In the context of modern drug development, computational modeling and high-throughput screening have become indispensable tools for identifying promising candidates. The unique structural features of 1-[2-(1H-imidazol-5-yl)ethyl]piperidine-2,6-dione make it an attractive subject for computational studies aimed at predicting its interactions with biological targets. Such investigations can provide insights into its potential therapeutic applications and guide the optimization process toward higher efficacy and reduced toxicity.

One of the most compelling aspects of this compound is its potential role in addressing unmet medical needs. The combination of imidazole and piperidine moieties suggests that it may exhibit multiple modes of action, increasing its therapeutic utility. For instance, studies have shown that imidazole derivatives can modulate enzyme activity and receptor binding, while piperidine-based compounds often demonstrate central nervous system (CNS) penetration capabilities. This dual functionality could be leveraged to develop drugs with enhanced pharmacological profiles.

The synthesis of 1-[2-(1H-imidazol-5-yl)ethyl]piperidine-2,6-dione presents an interesting challenge due to the complexity of its structure. However, recent methodologies have improved the efficiency and scalability of producing such heterocyclic compounds. Advances in catalytic processes and green chemistry principles have enabled more sustainable synthetic routes, reducing waste and minimizing environmental impact. These innovations are crucial for ensuring that pharmaceutical development remains both effective and environmentally responsible.

Furthermore, the compound’s potential as a scaffold for drug discovery extends beyond traditional applications. Its structural features make it suitable for developing novel formulations, including prodrugs that enhance bioavailability or targeted delivery systems. Such innovations could revolutionize how therapies are administered, improving patient outcomes and compliance.

As research continues to uncover new biological targets and mechanisms, compounds like 1-[2-(1H-imidazol-5-yl)ethyl]piperidine-2,6-dione will play an increasingly important role in therapeutic development. The integration of cutting-edge technologies such as artificial intelligence (AI) and machine learning (ML) into drug discovery pipelines is likely to accelerate the identification of promising candidates like this one. These tools can analyze vast datasets to predict biological activity and optimize molecular structures, streamlining the process from lab to market.

In conclusion,1-[2-(1H-imidazol-5-yl)ethyl]piperidine-2,6-dione (CAS No. 1464897-15-1) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. Its combination of imidazole and piperidine moieties offers a rich foundation for drug development, while recent innovations in synthetic methodologies enhance its accessibility for researchers. As the field continues to evolve,this compound will undoubtedly contribute to the discovery of novel therapeutics that address critical medical challenges.